Cas no 1157307-44-2 (Ethanone, 1-(2,5-difluorophenyl)-2-[(2-hydroxyethyl)thio]-)

• Product Name: Ethanone, 1-(2,5-difluorophenyl)-2-[(2-hydroxyethyl)thio]-
• CAS No: 1157307-44-2
• MF: C₁₀H₁₀F₂O₂S
• MW: 232.247008800507
• CID: 5176791
• Update Time: 2025-05-25

Ethanone, 1-(2,5-difluorophenyl)-2-[(2-hydroxyethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-Difluorophenyl)-2-((2-hydroxyethyl)thio)ethan-1-one
• 1-(2,5-difluorophenyl)-2-[(2-hydroxyethyl)sulfanyl]ethan-1-one
• Ethanone, 1-(2,5-difluorophenyl)-2-[(2-hydroxyethyl)thio]-

• Inchi： 1S/C10H10F2O2S/c11-7-1-2-9(12)8(5-7)10(14)6-15-4-3-13/h1-2,5,13H,3-4,6H2
• InChI Key： PZFSSULOHQIRLF-UHFFFAOYSA-N
• SMILES： S(CCO)CC(C1C=C(C=CC=1F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 214
• XLogP3: 1.8
• Topological Polar Surface Area: 62.6

Additional information on Ethanone, 1-(2,5-difluorophenyl)-2-[(2-hydroxyethyl)thio]-

Ethanone, 1-(2,5-difluorophenyl)-2-[(2-hydroxyethyl)thio]- (CAS No. 1157307-44-2): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

Ethanone, 1-(2,5-difluorophenyl)-2-[(2-hydroxyethyl)thio]- (CAS No. 1157307-44-2), is a significant compound in the realm of chemical and pharmaceutical research, characterized by its unique structural and functional attributes. This compound, often referred to as Ethanone, 1-(2,5-difluorophenyl)-2-[(2-hydroxyethyl)thio]-, has garnered considerable attention due to its potential applications in various therapeutic and biochemical contexts. The presence of fluorine atoms at the 2 and 5 positions of the phenyl ring and the thioether group linked to a hydroxyethyl chain contributes to its distinctive chemical properties, making it a subject of intense study in synthetic chemistry and drug discovery.

The molecular structure of this compound exhibits a balance between lipophilicity and polarity, which is often crucial for its biological activity. The difluorophenyl moiety enhances electron-withdrawing effects, influencing the compound's reactivity and interaction with biological targets. In contrast, the hydroxyethylthio group introduces a polar region that can engage in hydrogen bonding or other forms of non-covalent interactions. Such structural features are highly valued in medicinal chemistry for modulating pharmacokinetic profiles and improving target specificity.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacological behavior of Ethanone, 1-(2,5-difluorophenyl)-2-[(2-hydroxyethyl)thio]- with greater accuracy. Molecular docking studies have revealed that this compound can interact with various biological receptors, including those involved in inflammatory pathways and neural signaling. The fluorine atoms, in particular, have been shown to enhance binding affinity by stabilizing the transition state during receptor-ligand interactions. This has opened new avenues for designing novel therapeutic agents targeting neurological disorders and chronic inflammatory conditions.

In the context of drug development, the synthesis of Ethanone, 1-(2,5-difluorophenyl)-2-[(2-hydroxyethyl)thio]- has been optimized using state-of-the-art synthetic methodologies. The introduction of fluorine substituents into aromatic rings is a well-established strategy to improve metabolic stability and bioavailability. The hydroxyethylthio group provides a versatile handle for further derivatization, allowing chemists to explore diverse analogs with tailored biological activities. These synthetic advancements have not only facilitated the production of this compound but also paved the way for its incorporation into complex drug candidates.

One of the most compelling aspects of Ethanone, 1-(2,5-difluorophenyl)-2-[(2-hydroxyethyl)thio]- is its potential role as an intermediate in the synthesis of more complex molecules. Its unique structural framework allows for functionalization at multiple sites, enabling the creation of derivatives with enhanced pharmacological properties. For instance, modifications at the hydroxyethylthio moiety can alter solubility and permeability profiles, while changes at the phenyl ring can fine-tune receptor binding interactions. Such flexibility makes this compound an invaluable building block in medicinal chemistry.

The growing interest in fluorinated compounds stems from their superior pharmacokinetic profiles compared to their non-fluorinated counterparts. The electronic effects induced by fluorine atoms can significantly influence metabolic pathways, leading to increased bioavailability and reduced clearance rates. This has made fluorinated derivatives highly sought after in pharmaceutical industries worldwide. The research on Ethanone, 1-(2,5-difluorophenyl)-2-[(2-hydroxyethyl)thio]- aligns with this trend by leveraging fluorine's unique properties to develop next-generation therapeutics.

Moreover, the compound's potential applications extend beyond traditional drug development. Its structural motifs have been explored in materials science for designing advanced polymers and functional materials with tailored properties. The interplay between electronic and steric effects induced by fluorine substitution can lead to novel materials with enhanced stability or specific recognition capabilities. Such interdisciplinary approaches highlight the versatility of compounds like Ethanone, 1-(2,5-difluorophenyl)-2-[(2-hydroxyethyl)thio]-.

In conclusion,Ethanone, 1-(2,5-difluorophenyl)-2-[(2-hydroxyethyl)thio]- (CAS No. 1157307-44-2) represents a fascinating subject of study in modern chemical research. Its unique structural features offer numerous opportunities for therapeutic innovation and material science applications. As computational methods continue to evolve and synthetic techniques become more refined, this compound is poised to play a pivotal role in shaping future advancements across multiple scientific disciplines.